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Compound of Interest

Compound Name: Potassium thiocarbonate

Cat. No.: B13743357

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of the available technical data for Dipotassium
Thiocarbonate (CAS 26750-66-3). It is intended for informational purposes for a scientific
audience. All laboratory work should be conducted with appropriate safety precautions.

Introduction

Dipotassium thiocarbonate, identified by the CAS number 26750-66-3, is an inorganic salt.
While some chemical databases may contain conflicting or varied information regarding its
structure and properties, this guide consolidates the available data. This compound is primarily
utilized as a reagent in chemical synthesis and analytical applications. Notably, there is a
significant lack of publicly available information regarding its biological activity, mechanism of
action, and relevance to drug development.

Chemical and Physical Properties

Dipotassium thiocarbonate is a potassium salt with the molecular formula CK202S.[1][2] It is
also referred to as potassium thiocarbonate.[1][2] The physical form of the related
compound, potassium trithiocarbonate, is described as yellowish-red, deliquescent granules or
crystals. It is very soluble in water, and the resulting agueous solution is strongly alkaline.[3]

Quantitative Physicochemical Data
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A comprehensive set of experimentally determined physicochemical properties for

dipotassium thiocarbonate is not readily available in the literature. The following tables

summarize the available computed and limited experimental data.

Table 1: Compound Identification

Identifier Value Source(s)

CAS Number 26750-66-3 [11[2][4]

Molecular Formula CK202S [1][2][4]
dipotassium

IUPAC Name sulfanylidenemethanediolate; [2][4]
dipotassium;sulfidoformate
Dipotassium thiocarbonate,

Synonyms Potassium thiocarbonate, [1112114]
EINECS 247-959-3

Molecular Weight 154.27 g/mol [1][2]

Table 2: Physicochemical Properties

Property Value Source(s)

Boiling Point 270.8°C at 760 mmHg [4]

Flash Point 117.6°C [4]

Hydrogen Bond Donor Count 0 [2]

Hydrogen Bond Acceptor

ydrog p 3 2]
Count
Rotatable Bond Count 0 [2]

Exact Mass 153.88931338 Da [2]
Topological Polar Surface Area  41.1 A2 [2]
Heavy Atom Count 4 [2]
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Synthesis and Experimental Protocols

An established method for the preparation of potassium thiocarbonate involves the reaction
of potassium sulfide with carbon disulfide in an aqueous medium.

Synthesis of Dipotassium Thiocarbonate

Reaction Scheme:
K2S + CS2 —» K2CSs

While the above reaction depicts the formation of potassium trithiocarbonate, a related patent
describes the synthesis of potassium thiocarbonate solutions by reacting potassium sulfide
with a molecular excess of carbon bisulfide in the presence of water.[5] The pH of the partially
reacted mixture is then adjusted to 8.0 or higher with an alkali such as potassium hydroxide,
and the reaction is allowed to proceed to completion.[5]

Experimental Protocol for the Preparation of Potassium Thiocarbonate Solution (Adapted
from US Patent 2,287,285 A)[5]

e Materials:
o Potassium sulfide (hydrate or aqueous solution)
o Carbon bisulfide (molecular excess)
o Potassium hydroxide (or other suitable alkali)
o Water
e Procedure:

o In a suitable reactor (e.g., glass-lined, iron, or nickel), combine potassium sulfide, a
molecular excess of carbon bisulfide, and sufficient water to dissolve the potassium
sulfide.

o Heat and stir the mixture at a temperature not exceeding its reflux temperature at the
employed pressure. A preferred reaction temperature is approximately 35°C at
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atmospheric pressure.

o After partial reaction, add a sufficient amount of potassium hydroxide to adjust the pH of
the reaction mixture to 8.0 or higher.

o Continue warming and stirring the mixture at the reaction temperature for an additional
period sufficient to complete the reaction. The completion of the reaction can be monitored
by analyzing aliquot portions of the mixture.

o Upon completion, separate the excess carbon bisulfide from the aqueous solution.

o The resulting product is an aqueous solution of potassium thiocarbonate.

Chemical Reactivity and Applications

Dipotassium thiocarbonate and related thiocarbonates are versatile reagents in organic
synthesis. The thiocarbonate anion can form stable complexes with transition metals, which
have been explored for catalytic applications.[3] A primary application of potassium
thiocarbonate is as a precursor for the synthesis of trithiocarbonates.[3] These
trithiocarbonates are important in free-radical polymerization, as well as in the manufacturing of
agrochemicals and lubricant additives.[3]

Logical Workflow for Synthesis of Symmetrical
Trithiocarbonates

The following diagram illustrates the use of potassium carbonate (as a precursor to potassium
thiocarbonate in situ) in the synthesis of symmetrical trithiocarbonates.
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Potassium Carbonate (K2COs3)

Carbon Disulfide (CS2)

Dimethylformamide (DMF, solvent)

Initial Reaction Mixture

Symmetrical Trithiocarbonate (R-S-C(=S)-S-R)

Aqueous Workup and Extraction

Isolated Symmetrical Trithiocarbonate

Click to download full resolution via product page

Caption: Workflow for the one-pot synthesis of symmetrical trithiocarbonates.

Biological Activity and Toxicology

Biological Activity and Mechanism of Action

There is a notable absence of published scientific literature detailing any specific biological
activity or mechanism of action for dipotassium thiocarbonate in the context of drug
development or molecular biology. Searches of established scientific databases have not
yielded studies on its interaction with biological macromolecules, its effects in cell-based or in

vivo models, or its involvement in any signaling pathways.
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Toxicology Summary

Limited toxicological information is available from safety data sheets for related compounds.
Potassium thiocyanate is reported to be harmful if swallowed, in contact with skin, or if inhaled.
Direct contact can cause skin and serious eye irritation.

It is imperative to handle dipotassium thiocarbonate with appropriate personal protective
equipment, including gloves, safety glasses, and a lab coat, and to work in a well-ventilated
area or under a chemical fume hood.

Conclusion

Dipotassium thiocarbonate (CAS 26750-66-3) is a chemical reagent with established
applications in synthesis, particularly as a precursor to trithiocarbonates. This guide has
summarized the available chemical and physical properties, as well as a method for its
preparation. However, a significant information gap exists regarding its biological effects. For
professionals in research and drug development, this compound is best considered as a
synthetic building block rather than a biologically active agent, based on the current body of
scientific literature. Further research would be required to explore any potential biological
activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Dipotassium
Thiocarbonate (CAS 26750-66-3)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13743357#cas-number-26750-66-3-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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